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Compound of Interest

Compound Name: Methyl 3-boronobenzoate

Cat. No.: B135663

An Essential Building Block in Modern Drug Discovery

Methyl 3-boronobenzoate, also known as 3-(methoxycarbonyl)phenylboronic acid, is a
bifunctional organic compound that has garnered significant interest within the fields of
medicinal chemistry and materials science. Its unique structure, incorporating both a methyl
ester and a boronic acid group on a benzene ring, makes it a versatile building block for the
synthesis of complex molecules, particularly in the development of novel therapeutic agents.
This technical guide provides a comprehensive overview of the structural analysis of Methyl 3-
boronobenzoate, detailing its spectroscopic and physical properties, and providing relevant
experimental protocols for its characterization.

Physicochemical Properties

Methyl 3-boronobenzoate is a white to light yellow crystalline solid at room temperature. A
summary of its key physicochemical properties is presented in Table 1.
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Property Value Reference
CAS Number 99769-19-4 [1][2][3]
Molecular Formula CsH9BOa4 [1][2]
Molecular Weight 179.97 g/mol [2][3]
Melting Point 205-209 °C [2][3]

3-
Synonyms (Methoxycarbonyl)phenylboron (1]

ic acid, Methyl 3-
(dihydroxyboranyl)benzoate

Synthesis and Structural Elucidation

The synthesis of Methyl 3-boronobenzoate can be achieved through various synthetic routes,
often involving the protection of a carboxylic acid as a methyl ester followed by the introduction
of the boronic acid functionality, or vice versa. A general synthetic workflow is depicted below.
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General Synthetic Pathway

[3-Bromobenzoic acid]

Esterification
(Methanol, Acid Catalyst)

[Methyl 3-bromobenzoatej

Borylation
(e.g., with Bis(pinacolato)diboron, Pd catalyst)

Hydrolysis

[Methyl 3-boronobenzoatej
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Crystallographic Analysis Workflow

[Single Crystal Growthj

[X-ray Diffraction Data CoIIection]

G)ata Processing and ReductiorD

[Structure Solutionj

(Structure Refinementj

[Structural Validation and Analysisj

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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